copper;[6-(diethylamino)-9-(2-ethoxycarbonylphenyl)xanthen-3-ylidene]-diethylazanium;iron(2+);hexacyanide

• CAS No.: 167614-40-6
• Molecular Formula: C66H70CuFeN10O6
• Molecular Weight: 1218.7 g/mol
• IUPAC Name: copper;[6-(diethylamino)-9-(2-ethoxycarbonylphenyl)xanthen-3-ylidene]-diethylazanium;iron(2+);hexacyanide
• InChI: InChI=1S/2C30H35N2O3.6CN.Cu.Fe/c2*1-6-31(7-2)21-15-17-25-27(19-21)35-28-20-22(32(8-3)9-4)16-18-26(28)29(25)23-13-11-12-14-24(23)30(33)34-10-5;6*1-2;;/h2*11-20H,6-10H2,1-5H3;;;;;;;;/q2*+1;6*-1;2*+2
• InChI Key: YTQPEJDAMFFAES-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC2=C(C=C1)C(=C3C=CC(=[N+](CC)CC)C=C3O2)C4=CC=CC=C4C(=O)OCC.CCN(CC)C1=CC2=C(C=C1)C(=C3C=CC(=[N+](CC)CC)C=C3O2)C4=CC=CC=C4C(=O)OCC.[C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.[Fe+2].[Cu+2]

Description

It is known for its vibrant red color and is commonly used in various industrial applications, including printing inks, plastics, paints, and textiles .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of copper;[6-(diethylamino)-9-(2-ethoxycarbonylphenyl)xanthen-3-ylidene]-diethylazanium;iron(2+);hexacyanide involves multiple steps. The starting materials typically include diethylamino compounds and ethoxycarbonylphenyl derivatives. The reaction conditions often require controlled temperatures and the presence of catalysts to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization and drying to obtain the final pigment in powder form .

Chemical Reactions Analysis

Types of Reactions

Copper;[6-(diethylamino)-9-(2-ethoxycarbonylphenyl)xanthen-3-ylidene]-diethylazanium;iron(2+);hexacyanide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to changes in its color properties.

Reduction: Reduction reactions can alter the electronic structure of the compound, affecting its stability and reactivity.

Substitution: Substitution reactions can occur at the diethylamino or ethoxycarbonylphenyl groups, leading to the formation of derivatives with different properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various organic solvents. The reaction conditions typically involve controlled temperatures and pH levels to ensure the desired outcome .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may result in the formation of quinone derivatives, while substitution reactions can yield a variety of functionalized compounds .

Scientific Research Applications

Copper;[6-(diethylamino)-9-(2-ethoxycarbonylphenyl)xanthen-3-ylidene]-diethylazanium;iron(2+);hexacyanide has several scientific research applications:

Chemistry: Used as a pigment in various chemical formulations and as a model compound for studying complex organic reactions.

Biology: Employed in biological staining techniques to visualize cellular components under a microscope.

Medicine: Investigated for potential use in drug delivery systems due to its unique chemical properties.

Industry: Widely used in the production of printing inks, plastics, paints, and textiles due to its vibrant color and stability.

Mechanism of Action

The mechanism of action of copper;[6-(diethylamino)-9-(2-ethoxycarbonylphenyl)xanthen-3-ylidene]-diethylazanium;iron(2+);hexacyanide involves its interaction with various molecular targets. The compound can act as an electron donor or acceptor, participating in redox reactions. It can also bind to specific proteins and enzymes, affecting their activity and function .

Comparison with Similar Compounds

Similar Compounds

Pigment Red 571: Another red pigment used in similar applications but with different chemical properties.

Rhodamine B: A fluorescent dye with applications in biological staining and laser technologies.

Pigment Red 122: Known for its excellent lightfastness and used in high-performance coatings.

Uniqueness

Copper;[6-(diethylamino)-9-(2-ethoxycarbonylphenyl)xanthen-3-ylidene]-diethylazanium;iron(2+);hexacyanide is unique due to its specific molecular structure, which imparts distinct color properties and stability. Its ability to undergo various chemical reactions and its wide range of applications make it a valuable compound in both scientific research and industrial production .